Cas no 2171704-77-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yn-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yn-2-yl)carbamoylbutanoic acid
• CAS No: 2171704-77-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5993121
• PubChem ID: 165536109
• Update Time: 2025-08-05

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yn-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yn-2-yl)carbamoylbutanoic acid
• EN300-1475123
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methylpent-4-yn-2-yl)carbamoyl]butanoic acid
• 2171704-77-9

• Inchi： 1S/C26H28N2O5/c1-4-15-26(2,3)28-24(31)22(13-14-23(29)30)27-25(32)33-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h1,5-12,21-22H,13-16H2,2-3H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： KSTMGJWWURWPKX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)(C)CC#C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yn-2-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yn-2-yl)carbamoylbutanoic acid: A Comprehensive Overview

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yn-2-yl)carbamoylbutanoic acid, with the CAS number 2171704-77-9, is a sophisticated molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluorene moiety, a methoxycarbonyl group, and a methylpentynyl substituent. These functional groups contribute to its potential applications in various areas of research and development.

The fluorene moiety, a tricyclic aromatic compound, is known for its excellent photophysical properties and high stability. In the context of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yn-2-yl)carbamoylbutanoic acid, the fluorene unit plays a crucial role in enhancing the compound's fluorescence and solubility. These properties make it an attractive candidate for use in bioimaging and sensing applications, where high sensitivity and specificity are required.

The methoxycarbonyl group, often referred to as a carbamate, is a versatile functional group that can be used to protect amino groups during synthetic processes. In this compound, the methoxycarbonyl group serves as an amine protecting group, facilitating the synthesis of complex molecules with multiple reactive sites. This feature is particularly valuable in the development of peptides and proteins, where precise control over the sequence and structure is essential.

The methylpentynyl substituent, specifically 2-methylpent-4-yne, introduces an alkyne functionality to the molecule. Alkynes are widely used in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a powerful tool for conjugating biomolecules. The presence of this alkyne group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yne-2-y)carbamoylbutanoic acid

In recent years, there has been growing interest in the use of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpent-4-yne-2-y)carbamoylbutanoic acid for therapeutic applications. One notable area of research involves its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The methoxycarbonyl protecting group in this compound can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug moiety at the desired site of action. This approach can improve drug delivery efficiency and reduce side effects.

Another promising application of 4-{((9H-fluoren-9-yl)methoxycarbonyl)}amino)-4-(2-methylpent-4-yne-2-y)carbamoylbutanoic acid strong> is in cancer therapy. Fluorescent compounds like this one can be used as imaging agents to visualize tumor tissues and monitor treatment efficacy. Additionally, the alkyne functionality can be utilized to conjugate targeting ligands or therapeutic payloads to enhance tumor specificity and therapeutic outcomes.

The synthesis of 4-{((9H-fluoren-9-yl)methoxycarbonyl) strong>}amino)-4-(2-methylpent-4-yne- strong>2-y)< strong>carbamoylbutanoic acid typically involves several steps, including the preparation of the fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative and subsequent coupling reactions with the methylpentynyl substituent. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and ensure high purity and yield.

In conclusion, 4-{((9H-fluoren-9-y strong*l)methoxycarbonyl) strong>}amino)-4-(2-methylpent-4-yne- strong* >2-y)< strong* >carbamoylbutanoic acid (CAS No. 2171704-77-9) is a multifunctional compound with significant potential in various scientific and medical applications. Its unique combination of structural features makes it an attractive candidate for bioimaging, bioconjugation, prodrug development, and cancer therapy. Ongoing research continues to explore new avenues for its utilization, further highlighting its importance in modern chemistry and medicine.